Cas no 4432-21-7 (decahydrocycloheptacpyrrole-1,3-dione)
decahydrocycloheptacpyrrole-1,3-dione Chemical and Physical Properties
Names and Identifiers
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- decahydrocyclohepta[c]pyrrole-1,3-dione
- decahydrocycloheptacpyrrole-1,3-dione
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- MDL: MFCD31667938
decahydrocycloheptacpyrrole-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2009621-0.05g |
decahydrocyclohepta[c]pyrrole-1,3-dione |
4432-21-7 | 95.0% | 0.05g |
$162.0 | 2025-03-21 | |
| Enamine | EN300-2009621-0.1g |
decahydrocyclohepta[c]pyrrole-1,3-dione |
4432-21-7 | 95.0% | 0.1g |
$241.0 | 2025-03-21 | |
| Enamine | EN300-2009621-0.25g |
decahydrocyclohepta[c]pyrrole-1,3-dione |
4432-21-7 | 95.0% | 0.25g |
$347.0 | 2025-03-21 | |
| Enamine | EN300-2009621-0.5g |
decahydrocyclohepta[c]pyrrole-1,3-dione |
4432-21-7 | 95.0% | 0.5g |
$546.0 | 2025-03-21 | |
| Enamine | EN300-2009621-1.0g |
decahydrocyclohepta[c]pyrrole-1,3-dione |
4432-21-7 | 95.0% | 1.0g |
$699.0 | 2025-03-21 | |
| Enamine | EN300-2009621-2.5g |
decahydrocyclohepta[c]pyrrole-1,3-dione |
4432-21-7 | 95.0% | 2.5g |
$1370.0 | 2025-03-21 | |
| Enamine | EN300-2009621-5.0g |
decahydrocyclohepta[c]pyrrole-1,3-dione |
4432-21-7 | 95.0% | 5.0g |
$2028.0 | 2025-03-21 | |
| Enamine | EN300-2009621-10.0g |
decahydrocyclohepta[c]pyrrole-1,3-dione |
4432-21-7 | 95.0% | 10.0g |
$3007.0 | 2025-03-21 | |
| Aaron | AR01EJF2-2.5g |
decahydrocyclohepta[c]pyrrole-1,3-dione |
4432-21-7 | 95% | 2.5g |
$1909.00 | 2025-02-10 | |
| Enamine | EN300-2009621-1g |
decahydrocyclohepta[c]pyrrole-1,3-dione |
4432-21-7 | 95% | 1g |
$699.0 | 2023-09-16 |
decahydrocycloheptacpyrrole-1,3-dione Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on decahydrocycloheptacpyrrole-1,3-dione
Decahydrocycloheptacpyrrole-1,3-dione (CAS No. 4432-21-7): An Overview of Its Structure, Properties, and Applications
Decahydrocycloheptacpyrrole-1,3-dione (CAS No. 4432-21-7) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its distinctive structure and potential applications. This compound, also known as DCHD, is a cyclic amide with a complex molecular framework that offers a rich ground for exploration in both academic and industrial settings.
The chemical structure of decahydrocycloheptacpyrrole-1,3-dione is characterized by a seven-membered ring containing two amide functionalities. The presence of these amide groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for synthetic chemists and materials scientists. The compound's molecular formula is C7H12N2O2, and its molecular weight is approximately 156.18 g/mol.
In recent years, significant advancements have been made in understanding the synthesis and reactivity of DCHD. One notable approach involves the use of transition-metal-catalyzed reactions to construct the seven-membered ring efficiently. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a palladium-catalyzed intramolecular amidation reaction that yielded high yields of decahydrocycloheptacpyrrole-1,3-dione. This method not only simplifies the synthetic route but also enhances the overall yield and purity of the final product.
The physical properties of DCHD are equally intriguing. It is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits a melting point of around 150°C, which makes it suitable for various thermal processes. Additionally, its solubility profile allows for easy handling and processing in laboratory settings.
Beyond its fundamental chemical properties, decahydrocycloheptacpyrrole-1,3-dione has shown promise in several applied areas. In medicinal chemistry, the compound has been investigated for its potential as a scaffold for drug discovery. A recent study published in the Bioorganic & Medicinal Chemistry Letters explored the use of DCHD-derived compounds as inhibitors of specific enzymes involved in cancer progression. The results indicated that certain derivatives exhibited potent inhibitory activity against these enzymes, suggesting their potential as lead compounds for further development.
In the field of materials science, DCHD has been explored for its ability to form supramolecular assemblies. These assemblies can be used to create functional materials with unique properties such as self-healing capabilities or stimuli-responsive behavior. A study published in the Journal of Materials Chemistry C demonstrated that DCHD-based supramolecular polymers exhibited excellent mechanical strength and self-repairing properties when subjected to mechanical damage.
The environmental impact of chemicals is an increasingly important consideration in their development and application. Research on the biodegradability and environmental fate of DCHD has shown that it degrades readily under aerobic conditions, minimizing its potential for environmental accumulation. This property makes it an attractive candidate for green chemistry applications where sustainable materials are sought after.
In conclusion, decahydrocycloheptacpyrrole-1,3-dione (CAS No. 4432-21-7) is a versatile compound with a rich array of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and properties make it an exciting area of research for scientists and engineers alike. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial domains.
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